N-((4-(2,5-dimethylphenyl)-5-((2-(indolin-1-yl)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[[5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-4-(2,5-dimethylphenyl)-1,2,4-triazol-3-yl]methyl]-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C32H34N6O4S2/c1-22-9-10-23(2)28(19-22)38-29(34-35-32(38)43-21-30(39)37-18-15-24-7-3-4-8-27(24)37)20-33-31(40)25-11-13-26(14-12-25)44(41,42)36-16-5-6-17-36/h3-4,7-14,19H,5-6,15-18,20-21H2,1-2H3,(H,33,40)
• InChI Key: MLIWPECSVONMHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C(=NN=C2SCC(=O)N3CCC4=CC=CC=C43)CNC(=O)C5=CC=C(C=C5)S(=O)(=O)N6CCCC6
• Molecular Formula: C32H34N6O4S2
• Molecular Weight: 630.8 g/mol

Description

N-((4-(2,5-dimethylphenyl)-5-((2-(indolin-1-yl)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C32H34N6O4S2 and its molecular weight is 630.78. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• A study described the synthesis of a series of heterocyclic compounds, including 1,2,4-triazole derivatives, characterized by spectroscopic methods and evaluated for their antibacterial and antifungal activities. These compounds exhibit significant antimicrobial properties against a variety of gram-positive and gram-negative bacteria and fungi (Patel & Patel, 2015).

Anticancer and Antitubercular Agents

• Another research focused on synthesizing 4-pyrrol-1-yl benzoic acid hydrazide analogs and derived compounds. These compounds were tested for in vitro antibacterial activity against various bacteria and screened for antitubercular activity, showing significant potential as antibacterial and antitubercular agents (Joshi et al., 2008).

Antimicrobial Activity

• Research on the synthesis of new 1,2,4-triazoles starting from isonicotinic acid hydrazide evaluated their antimicrobial activities. This study presented the preparation and antimicrobial screening of these compounds, indicating a promising direction for developing new antimicrobial agents (Bayrak et al., 2009).